Cas no 97259-72-8 (3H-Pyrazol-3-one,4-dodecyl-2,4-dihydro-5-methyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one,4-dodecyl-2,4-dihydro-5-methyl-2-phenyl-
• CAS No: 97259-72-8
• MF: C₂₂H₃₄N₂O
• MW: 342.518166065216
• CID: 808556
• PubChem ID: 3024799
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4-dodecyl-2,4-dihydro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-dodecyl-2,4-dihydro-5-methyl-2-phenyl-
• 4-dodecyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one
• 4-dodecyl-5-methyl-2-phenyl-4H-pyrazol-3-one
• NS00065439
• DTXSID60914038
• 97259-72-8
• 4-Dodecyl-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• EINECS 306-435-5
• 4-Dodecyl-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one

• Inchi： 1S/C22H34N2O/c1-3-4-5-6-7-8-9-10-11-15-18-21-19(2)23-24(22(21)25)20-16-13-12-14-17-20/h12-14,16-17,21H,3-11,15,18H2,1-2H3
• InChI Key： YVLZXJFEADROFR-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=NN1C1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 342.267
• Monoisotopic Mass: 342.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 7.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1
• Boiling Point: 476.6°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.536